1-[3-(4-chlorophenoxy)benzyl]-4-phenylpiperazine

• IUPAC Name: 1-[[3-(4-chlorophenoxy)phenyl]methyl]-4-phenylpiperazine
• InChI: InChI=1S/C23H23ClN2O/c24-20-9-11-22(12-10-20)27-23-8-4-5-19(17-23)18-25-13-15-26(16-14-25)21-6-2-1-3-7-21/h1-12,17H,13-16,18H2
• InChI Key: AUXIOCVCFGKWCA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)OC3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H23ClN2O
• Molecular Weight: 378.9 g/mol

Description

1-[3-(4-chlorophenoxy)benzyl]-4-phenylpiperazine, commonly known as CPP, is a synthetic compound that has been extensively studied in the field of neuroscience due to its potential as a research tool. CPP is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, a type of glutamate receptor that is widely distributed throughout the central nervous system and plays a key role in synaptic plasticity and learning and memory processes.

Mechanism of Action

CPP acts as a competitive antagonist of the 1-[3-(4-chlorophenoxy)benzyl]-4-phenylpiperazine receptor, binding to the receptor's ion channel and preventing the influx of calcium ions into the cell. This blockade of the this compound receptor can lead to a reduction in synaptic plasticity and a decrease in the strength of synaptic connections, which can have a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
CPP has been shown to have a range of biochemical and physiological effects in animal models and in vitro studies. These effects include a reduction in neuronal excitability, a decrease in long-term potentiation (LTP), and an increase in long-term depression (LTD). CPP has also been shown to have analgesic effects in animal models, suggesting that it may be a useful tool for developing new treatments for chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPP as a research tool is its selectivity for the 1-[3-(4-chlorophenoxy)benzyl]-4-phenylpiperazine receptor, which allows researchers to investigate the role of this receptor in a range of physiological and pathological processes. However, one of the limitations of using CPP is its relatively short half-life, which can make it difficult to use in experiments that require long-term blockade of the this compound receptor.

Future Directions

There are a number of potential future directions for research on CPP and its role in the nervous system. One area of interest is the development of new treatments for chronic pain, based on the analgesic effects of CPP. Another potential direction is the investigation of the role of the 1-[3-(4-chlorophenoxy)benzyl]-4-phenylpiperazine receptor in neurodegenerative diseases such as Alzheimer's and Parkinson's, and the development of new treatments based on the selective blockade of this receptor. Finally, there is a growing interest in the use of CPP and other this compound receptor antagonists as potential treatments for psychiatric disorders such as depression and anxiety, which may be related to alterations in synaptic plasticity and the this compound receptor.

Synthesis Methods

CPP can be synthesized using a variety of methods, but one of the most commonly used approaches involves the reaction of 4-chlorophenol with benzyl bromide to form 4-chlorophenyl benzyl ether, which is then reacted with 1-(4-fluorophenyl)piperazine to yield CPP.

Scientific Research Applications

CPP has been widely used as a research tool in the field of neuroscience due to its ability to selectively block the 1-[3-(4-chlorophenoxy)benzyl]-4-phenylpiperazine receptor. This receptor is involved in a wide range of physiological and pathological processes, including synaptic plasticity, learning and memory, and the development of chronic pain and neurodegenerative diseases. By blocking the this compound receptor, CPP can be used to investigate the role of this receptor in these processes and to develop new treatments for disorders such as Alzheimer's disease, Parkinson's disease, and chronic pain.